2,3,4,4a,5,6-hexahydro-1H-pyrazino[1,2-a]quinoline

• IUPAC Name: 2,3,4,4a,5,6-hexahydro-1H-pyrazino[1,2-a]quinoline
• InChI: InChI=1S/C12H16N2/c1-2-4-12-10(3-1)5-6-11-9-13-7-8-14(11)12/h1-4,11,13H,5-9H2
• InChI Key: CHIINPDGHUONJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N3C1CNCC3
• Molecular Formula: C12H16N2
• Molecular Weight: 188.27 g/mol
• CAS RN: 21535-56-8

Description

2,3,4,4a,5,6-hexahydro-1H-pyrazino[1,2-a]quinoline is a chemical compound with the molecular formula C12H16N2. It has a molecular weight of 188.27 g/mol. The IUPAC name for this compound is 2,3,4,4a,5,6-hexahydro-1H-pyrazino[1,2-a]quinoline.

Synthesis Analysis

The synthesis of 2,3,4,4a,5,6-hexahydro-1H-pyrazino[1,2-a]quinoline has been reported in the literature. A constrained aryl piperazine, 2,3,4,4a,5,6-hexahydro-1H-pyrazino[1,2-a]quinoline, was synthesized using an intramolecular aromatic substitution as the key step. The reaction of a silyl enol ether and nitrone 1 afforded isoxazolidines which were converted into constrained aryl piperazine 5.

Molecular Structure Analysis

The molecular structure of 2,3,4,4a,5,6-hexahydro-1H-pyrazino[1,2-a]quinoline can be represented by the canonical SMILES string: C1CC2=CC=CC=C2N3C1CNCC3.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2,3,4,4a,5,6-hexahydro-1H-pyrazino[1,2-a]quinoline include a molecular weight of 188.27 g/mol, an XLogP3-AA value of 1.8, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 2, a rotatable bond count of 0, an exact mass of 188.131348519 g/mol, a monoisotopic mass of 188.131348519 g/mol, a topological polar surface area of 15.3 Ų, a heavy atom count of 14, a formal charge of 0, and a complexity of 205.

Scientific Research Applications

• Hypotensive Agents : This compound is reported to show hypotensive and adrenergic-receptor blocking activity, particularly marked in certain derivatives, indicating its potential as a class of hypotensive agents (Rao et al., 1970).

• 5-HT2C Agonist Activity : Another study demonstrated the ability of derivatives of this compound to exhibit 5-HT2C agonist binding and functional activity, with specific compounds showing potential in reducing food intake in animal models (Welmaker et al., 2000).

• Enantiomerically Pure Synthesis : A novel synthesis approach was developed for enantiomerically pure derivatives of this compound, indicating its utility in creating stereochemically complex molecules (Samanta & Panda, 2010).

• Low MW Tricyclic Organic Scaffolds : There are studies focusing on enantioselective approaches to synthesize this compound, which is a low molecular weight tricyclic organic scaffold with a high degree of molecular complexity. These compounds are valuable for identifying ligands targeting GPCRs in the CNS (Schrader et al., 2016).

• Microwave-assisted Synthesis : The compound's derivatives have been synthesized using a microwave-assisted method, facilitating the construction of diverse compound libraries for medicinal chemistry (Zhang et al., 2015).

• Dye-Sensitized Solar Cells : In the field of renewable energy, derivatives of this compound have been used as π-linkers in dyes for dye-sensitized solar cells, showing a broad and intense spectral absorption range (Zhang et al., 2014).

• Neuroleptic Activity : Some derivatives have been evaluated for their tranquilizing activity in various laboratory animals, suggesting a profile of activity similar to neuroleptics on the central nervous system (Singh et al., 1978).

Mechanism of Action

A series of 2,3,4,4a-tetrahydro-1H-pyrazino[1,2-a]quinoxalin-5-(6H)ones and 2,3,4,4a,5,6-hexahydro-1H-pyrazino[1,2-a]quinoxalines was shown to exhibit 5-HT2C agonist binding and functional activity.